Cas no 1823407-78-8 (2-Amino-3-phenylpropane-1-sulfonyl fluoride)

• Product Name: 2-Amino-3-phenylpropane-1-sulfonyl fluoride
• CAS No: 1823407-78-8
• MF: C₉H₁₂FNO₂S
• MW: 217.260484695435
• CID: 5717118
• PubChem ID: 131325856
• Update Time: 2025-07-02

2-Amino-3-phenylpropane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-phenylpropane-1-sulfonyl fluoride
• 1823407-78-8
• EN300-1576972
• 2-Amino-3-phenylpropane-1-sulfonylfluoride

• Inchi： 1S/C9H12FNO2S/c10-14(12,13)7-9(11)6-8-4-2-1-3-5-8/h1-5,9H,6-7,11H2
• InChI Key： JGYBWMHQJDSTTA-UHFFFAOYSA-N
• SMILES： S(CC(CC1C=CC=CC=1)N)(=O)(=O)F

Computed Properties

• Exact Mass: 217.05727796g/mol
• Monoisotopic Mass: 217.05727796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 68.5Ų

Additional information on 2-Amino-3-phenylpropane-1-sulfonyl fluoride

Comprehensive Overview of 2-Amino-3-phenylpropane-1-sulfonyl fluoride (CAS No. 1823407-78-8)

The compound 2-Amino-3-phenylpropane-1-sulfonyl fluoride (CAS No. 1823407-78-8) is a specialized sulfonyl fluoride derivative that has garnered significant attention in the fields of medicinal chemistry and biochemical research. This molecule is characterized by its unique amino-phenylpropane backbone coupled with a sulfonyl fluoride functional group, making it a valuable intermediate for the synthesis of more complex pharmaceutical agents and protease inhibitors. Researchers are particularly interested in its potential applications in drug discovery and targeted therapy, especially given the rising demand for precision medicine solutions.

One of the key reasons for the growing interest in 2-Amino-3-phenylpropane-1-sulfonyl fluoride is its role in covalent inhibitor design. Covalent inhibitors have become a hot topic in drug development due to their ability to form irreversible bonds with target proteins, offering prolonged therapeutic effects. The sulfonyl fluoride moiety in this compound is particularly noteworthy because it can selectively react with serine proteases, a class of enzymes implicated in numerous disease pathways. This specificity aligns with the current trend in biomedical research to develop enzyme-targeted therapies with minimal off-target effects.

In addition to its pharmaceutical applications, 2-Amino-3-phenylpropane-1-sulfonyl fluoride is also being explored in chemical biology as a tool for activity-based protein profiling (ABPP). ABPP is a cutting-edge technique used to identify and characterize enzyme activities in complex biological systems. The compound's ability to covalently modify active-site residues makes it an ideal candidate for such studies. This aligns with the broader scientific community's focus on functional proteomics and mechanistic studies of disease-related enzymes.

Another area where 2-Amino-3-phenylpropane-1-sulfonyl fluoride shows promise is in the development of bioconjugation strategies. The sulfonyl fluoride group can be used to create stable linkages with biomolecules, enabling the design of hybrid therapeutics and diagnostic probes. This is particularly relevant given the increasing popularity of antibody-drug conjugates (ADCs) and other targeted delivery systems in modern medicine. Researchers are actively investigating how this compound can be leveraged to improve the efficacy and specificity of such therapies.

The synthesis and characterization of 2-Amino-3-phenylpropane-1-sulfonyl fluoride also present interesting challenges and opportunities for organic chemists. Optimizing the reaction conditions to achieve high yields and purity is a critical step, especially when scaling up for industrial applications. Recent advancements in green chemistry have further spurred interest in developing sustainable synthetic routes for such compounds, reflecting the global push toward environmentally friendly practices in chemical manufacturing.

From a commercial perspective, the demand for 2-Amino-3-phenylpropane-1-sulfonyl fluoride is expected to rise as more research institutions and pharmaceutical companies recognize its potential. The compound's CAS No. 1823407-78-8 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance. Suppliers and distributors are increasingly listing this molecule in their catalogs, catering to the needs of scientific communities worldwide. This trend is further supported by the growing availability of custom synthesis services, which allow researchers to obtain tailored quantities for their specific projects.

In summary, 2-Amino-3-phenylpropane-1-sulfonyl fluoride (CAS No. 1823407-78-8) is a versatile and highly functional compound with broad applications in drug discovery, chemical biology, and bioconjugation. Its unique sulfonyl fluoride group and amino-phenylpropane structure make it a valuable tool for researchers aiming to develop next-generation therapeutics and diagnostic tools. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing biomedical research and innovative healthcare solutions.